Cas no 211304-63-1 (2-piperazin-1-ylphenol;hydrochloride)

• Product Name: 2-piperazin-1-ylphenol;hydrochloride
• CAS No: 211304-63-1
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 844865
• PubChem ID: 22625406
• Update Time: 2025-05-22

2-piperazin-1-ylphenol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(piperazin-1-yl)phenol hydrochloride
• 2-piperazin-1-ylphenol;hydrochloride
• AKOS025149816
• UQMMJMAMYMNLTE-UHFFFAOYSA-N
• 211304-63-1
• EN300-109720
• CS-16803
• 667864-86-0
• SCHEMBL6237151
• MFCD22378691
• CS-0103921
• 1-(2-hydroxyphenyl)piperazine hydrochloride
• DB-191788

• MDL： MFCD22378691
• Inchi： 1S/C10H14N2O.ClH/c13-10-4-2-1-3-9(10)12-7-5-11-6-8-12;/h1-4,11,13H,5-8H2;1H
• InChI Key： UQMMJMAMYMNLTE-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 214.087
• Monoisotopic Mass: 214.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-piperazin-1-ylphenol;hydrochloride

Comprehensive Overview of 2-Piperazin-1-ylphenol Hydrochloride (CAS No. 211304-63-1): Properties, Applications, and Research Insights

2-Piperazin-1-ylphenol hydrochloride (CAS No. 211304-63-1) is a chemically significant compound widely utilized in pharmaceutical and biochemical research. This piperazine derivative is recognized for its unique structural features, combining a phenol group with a piperazine moiety, which enhances its reactivity and versatility in synthetic applications. The hydrochloride salt form improves its solubility and stability, making it a preferred choice for laboratory and industrial use.

In recent years, the demand for piperazine-based compounds has surged due to their role in drug discovery and development. Researchers frequently search for terms like "2-piperazin-1-ylphenol synthesis" or "CAS 211304-63-1 applications," reflecting growing interest in its potential as a building block for bioactive molecules. Its relevance in central nervous system (CNS) drug design and receptor modulation studies has also been highlighted in peer-reviewed journals.

The compound's molecular structure (C₁₀H₁₅N₂O·HCl) features a phenolic hydroxyl group and a piperazine ring, enabling diverse chemical modifications. This adaptability aligns with current trends in fragment-based drug discovery (FBDD), where small molecules like 2-piperazin-1-ylphenol serve as critical scaffolds. Laboratories often inquire about its "purity standards" and "analytical methods," underscoring the need for reliable quality control in research.

From an industrial perspective, 2-piperazin-1-ylphenol hydrochloride is employed in optimizing catalytic reactions and ligand design. Its compatibility with green chemistry principles has also gained attention, as researchers explore solvent-free synthesis routes. Environmental concerns and regulatory shifts toward sustainable practices have further propelled interest in eco-friendly derivatives of this compound.

Ongoing studies investigate its potential in neuropharmacology, particularly in targeting G-protein-coupled receptors (GPCRs). The compound's ability to interact with serotonin and dopamine receptors has sparked discussions in forums and academic circles, often linked to queries like "piperazine phenol CNS activity." Such investigations align with the broader focus on precision medicine and personalized therapeutics.

In summary, 2-piperazin-1-ylphenol hydrochloride (CAS No. 211304-63-1) represents a multifaceted tool for modern chemistry and life sciences. Its applications span from medicinal chemistry to material science, driven by its structural flexibility and functional diversity. As research evolves, this compound is poised to remain a focal point in addressing complex scientific challenges.